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Compound of Interest

Compound Name:
(R)-(+)-2-Amino-3-methyl-1,1-

diphenyl-1-butanol

Cat. No.: B160854 Get Quote

An In-depth Guide to the Molecular Weight of (R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-
butanol

For researchers, scientists, and professionals in drug development, a precise understanding of

the physicochemical properties of chemical compounds is paramount. This guide provides a

detailed analysis of the molecular weight of (R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-
butanol, a chiral amino alcohol.

Molecular Formula and Weight
The chemical formula for (R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-butanol is C₁₇H₂₁NO.[1]

[2] Its molecular weight is 255.35 g/mol .[1][2]

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in a molecule. The

calculation for (R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-butanol is detailed below.
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Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 17 12.011[3][4] 204.187

Hydrogen H 21
1.008[5][6][7][8]

[9]
21.168

Nitrogen N 1
14.007[10][11]

[12][13]
14.007

Oxygen O 1
15.999[14][15]

[16][17]
15.999

Total 255.361

Note: The slight difference between the calculated molecular weight and the commonly cited

value of 255.35 g/mol is due to rounding of atomic weights.

Experimental Protocols
The molecular weight of a compound like (R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-butanol
is typically determined experimentally using mass spectrometry.

Protocol for Mass Spectrometry Analysis:

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile

solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized. Common

ionization techniques for this type of molecule include Electrospray Ionization (ESI) or

Atmospheric Pressure Chemical Ionization (APCI).

Mass Analysis: The ionized molecules are then passed through a mass analyzer (e.g., a

quadrupole, time-of-flight, or ion trap analyzer). The analyzer separates the ions based on

their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z. The peak corresponding to the molecular ion [M+H]⁺ or other
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adducts is used to determine the molecular weight.

Visualizing the Molecular Composition
The following diagram illustrates the elemental composition of (R)-(+)-2-Amino-3-methyl-1,1-
diphenyl-1-butanol.
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Elemental composition of the target molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-butanol 95 86695-06-9 [sigmaaldrich.com]

2. scbt.com [scbt.com]

3. m.youtube.com [m.youtube.com]

4. byjus.com [byjus.com]

5. Atomic Weight of Hydrogen | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

6. quora.com [quora.com]

7. How many grams does an atom of hydrogen weigh? - askIITians [askiitians.com]

8. Hydrogen - Wikipedia [en.wikipedia.org]

9. Hydrogen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

10. Atomic Weight of Nitrogen | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

11. youtube.com [youtube.com]

12. Nitrogen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

13. sbg.bio.ic.ac.uk [sbg.bio.ic.ac.uk]

14. fiveable.me [fiveable.me]

15. princeton.edu [princeton.edu]

16. Oxygen - Wikipedia [en.wikipedia.org]

17. Oxygen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

To cite this document: BenchChem. [(R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-butanol
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b160854?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/IN/en/product/aldrich/551082
https://www.scbt.com/p/r-2-amino-3-methyl-1-1-diphenyl-1-butanol-86695-06-9
https://m.youtube.com/watch?v=0DjGnME8ITM
https://byjus.com/chemistry/carbon/
https://www.ciaaw.org/hydrogen.htm
https://www.ciaaw.org/hydrogen.htm
https://www.quora.com/How-heavy-is-one-atom-of-hydrogen
https://www.askiitians.com/forums/12-grade-chemistry-others/how-many-grams-does-an-atom-of-hydrogen-weigh-25_494510.htm
https://en.wikipedia.org/wiki/Hydrogen
https://periodic-table.rsc.org/element/1/hydrogen
https://periodic-table.rsc.org/element/1/hydrogen
https://ciaaw.org/nitrogen.htm
https://ciaaw.org/nitrogen.htm
https://www.youtube.com/watch?v=YxJMQ-xrJPc
https://periodic-table.rsc.org/element/7/nitrogen
https://periodic-table.rsc.org/element/7/nitrogen
https://www.sbg.bio.ic.ac.uk/had/Elem/N.html
https://fiveable.me/key-terms/ap-chem/oxygen-atom-weight
https://www.princeton.edu/~maelabs/mae324/glos324/oxygen.htm
https://en.wikipedia.org/wiki/Oxygen
https://periodic-table.rsc.org/element/8/oxygen
https://periodic-table.rsc.org/element/8/oxygen
https://www.benchchem.com/product/b160854#r-2-amino-3-methyl-1-1-diphenyl-1-butanol-molecular-weight
https://www.benchchem.com/product/b160854#r-2-amino-3-methyl-1-1-diphenyl-1-butanol-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b160854#r-2-amino-3-methyl-1-1-diphenyl-1-butanol-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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